1-(isocyanomethyl)naphthalene
Overview
Description
1-(Isocyanomethyl)naphthalene (1-IMN) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a versatile compound with a wide range of properties, making it a valuable tool in the laboratory. 1-IMN is a colorless solid at room temperature, and is soluble in most organic solvents. It has a molecular weight of 134.14 g/mol and a melting point of 86-87 °C.
Scientific Research Applications
1-(isocyanomethyl)naphthalene has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the polymerization of vinyl monomers, and as a ligand in coordination chemistry. It has also been used as a reactant in the synthesis of novel compounds, such as polyimides, polyurethanes, and polyamines. Additionally, this compound has been used in the synthesis of heterocyclic compounds, such as quinolines and pyridines.
Mechanism of Action
1-(isocyanomethyl)naphthalene acts as a nucleophilic reagent, attacking electrophilic sites on substrates. It is a strong electron-withdrawing group, and can react with a variety of functional groups, such as alkenes, alkynes, amines, and nitriles. It can also be used to activate electrophilic aromatic substitution reactions.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been used to study the effects of environmental pollutants on the human body, and to investigate the effects of drugs on the central nervous system. Additionally, it has been used to study the mechanisms of drug action and to investigate the effects of drugs on the immune system.
Advantages and Limitations for Lab Experiments
1-(isocyanomethyl)naphthalene has several advantages for laboratory experiments. It is a versatile compound that can be used in a variety of applications. It is also relatively inexpensive and easy to obtain. Additionally, it is a stable compound that does not degrade easily. However, this compound is highly toxic and should be handled with care.
Future Directions
1-(isocyanomethyl)naphthalene has many potential applications in the future. It could be used in the synthesis of novel polymers, such as polyimides and polyurethanes. Additionally, it could be used to synthesize heterocyclic compounds, such as quinolines and pyridines. It could also be used in the study of environmental pollutants, and to investigate the effects of drugs on the central nervous system. Additionally, this compound could be used to study the mechanisms of drug action and to investigate the effects of drugs on the immune system. Finally, it could be used to develop new drugs and therapeutics.
Synthesis Methods
1-(isocyanomethyl)naphthalene can be synthesized from naphthalene, ethyl isocyanate, and a strong base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an inert atmosphere, such as argon or nitrogen, and at a temperature of around 100 °C. The reaction is highly exothermic, and the product is a mixture of this compound and other by-products. The by-products can be removed by recrystallization or chromatographic techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(isocyanomethyl)naphthalene involves the reaction of naphthalene with chloromethyl isocyanate in the presence of a base to form the desired product.", "Starting Materials": [ "Naphthalene", "Chloromethyl isocyanate", "Base (such as triethylamine or pyridine)" ], "Reaction": [ "Add naphthalene to a reaction flask", "Add chloromethyl isocyanate to the reaction flask", "Add a base to the reaction flask", "Heat the reaction mixture to a temperature between 50-100°C", "Stir the reaction mixture for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
227023-80-5 |
Molecular Formula |
C12H9N |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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